Cas no 2220111-37-3 ((2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride)

• Product Name: (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride
• CAS No: 2220111-37-3
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 5154872
• PubChem ID: 136575792
• Update Time: 2025-05-22

(2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride

• Inchi： 1S/C7H8N2O2.ClH/c1-5-4-8-6(9-5)2-3-7(10)11;/h2-4H,1H3,(H,8,9)(H,10,11);1H/b3-2+;
• InChI Key： WJMJYZKJTPJRHY-SQQVDAMQSA-N
• SMILES： C(O)(=O)/C=C/C1NC=C(C)N=1.[H]Cl

Additional information on (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride

Comprehensive Overview of (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride (CAS No. 2220111-37-3)

The compound (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride (CAS No. 2220111-37-3) is a chemically synthesized derivative of prop-2-enoic acid, featuring a 4-methyl-1H-imidazol-2-yl substituent. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial uses.

Recent studies highlight the growing interest in imidazole derivatives, particularly those like (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid, for their role in drug discovery and development. Researchers are exploring its potential as a building block for small molecule inhibitors and biologically active compounds. The presence of the conjugated double bond (2E configuration) and the imidazole ring contributes to its reactivity and interaction with biological targets, such as enzymes and receptors.

In the context of current trends, the demand for heterocyclic compounds like this one has surged, driven by their versatility in medicinal chemistry and material science. Users frequently search for terms such as "imidazole-based pharmaceuticals," "prop-2-enoic acid derivatives," and "CAS 2220111-37-3 applications," reflecting the compound's relevance in cutting-edge research. Its potential use in anti-inflammatory agents and antimicrobial formulations is also a hot topic in academic and industrial circles.

The synthesis of (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride typically involves a multi-step process, including condensation reactions and purification techniques. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its purity and structural integrity. These techniques are critical for ensuring the compound meets the stringent requirements of pharmaceutical-grade materials.

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In summary, (2E)-3-(4-methyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride (CAS No. 2220111-37-3) represents a promising compound in modern chemistry. Its structural features and potential applications align with the growing demand for innovative bioactive molecules. As research progresses, this compound may play a pivotal role in the development of new therapeutic agents and functional materials.